Cas no 1251709-02-0 (N-cycloheptyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide)

• Product Name: N-cycloheptyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
• CAS No: 1251709-02-0
• MF: C₂₅H₃₀N₄O₂S
• MW: 450.596304416656
• CID: 6277689
• PubChem ID: 136093790
• Update Time: 2025-05-30

N-cycloheptyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
• 1251709-02-0
• N-cycloheptyl-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• N-cycloheptyl-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• VU0626099-1
• F3407-0453
• AKOS021962914

• Inchi： 1S/C25H30N4O2S/c30-23(26-19-12-6-1-2-7-13-19)18-11-8-14-29(15-18)25-27-21-20(17-9-4-3-5-10-17)16-32-22(21)24(31)28-25/h3-5,9-10,16,18-19H,1-2,6-8,11-15H2,(H,26,30)(H,27,28,31)
• InChI Key： YIGCAVBJRUZXGX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2=C1C(NC(=N2)N1CCCC(C(NC2CCCCCC2)=O)C1)=O

Computed Properties

• Exact Mass: 450.20894739g/mol
• Monoisotopic Mass: 450.20894739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-cycloheptyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide

N-Cycloheptyl-1-{4-Oxo-7-Phenyl-3H,4H-Thieno[3,2-D]Pyrimidin-2-Yl}Piperidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1251709-02-0, named N-cycloheptyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a cycloheptyl group, a piperidine ring, and a thienopyrimidine moiety. The integration of these structural elements contributes to its unique pharmacological properties and potential applications in drug development.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the design of bioactive molecules. The thienopyrimidine core in this compound is known to exhibit significant biological activity, particularly in modulating enzyme activity and receptor binding. The presence of the cycloheptyl group further enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic interventions. Researchers have explored its potential as an inhibitor of various kinases and proteases, which are critical targets in the treatment of cancer and inflammatory diseases.

The synthesis of N-cycloheptyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the thienopyrimidine ring through cyclization reactions and the subsequent functionalization to introduce the piperidine and cycloheptyl groups. The optimization of reaction conditions has been a focus of recent studies to improve yield and purity, ensuring that the compound meets rigorous pharmaceutical standards.

In terms of applications, this compound has shown potential in several therapeutic areas. Its ability to inhibit specific enzymes involved in cellular signaling pathways makes it a valuable tool in anticancer research. Additionally, its structural versatility allows for further modifications to enhance its efficacy and reduce off-target effects. Recent findings suggest that it may also play a role in neuroprotective therapies due to its ability to modulate neurotransmitter systems.

The pharmacokinetic profile of N-cycloheptyl... has been extensively studied, revealing favorable absorption and distribution properties. Its half-life and bioavailability make it suitable for oral administration, which is a significant advantage in drug delivery. Ongoing clinical trials are evaluating its safety and efficacy in treating various conditions, with preliminary results indicating promising outcomes.

In conclusion, N-cycloheptyl... represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its potent biological activity, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to the field of drug discovery and development.